3-(ethoxycarbonyl)-1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]pyridinium bromide

• IUPAC Name: ethyl 1-[2-oxo-2-(2-oxochromen-3-yl)ethyl]pyridin-1-ium-3-carboxylate;bromide
• InChI: InChI=1S/C19H16NO5.BrH/c1-2-24-18(22)14-7-5-9-20(11-14)12-16(21)15-10-13-6-3-4-8-17(13)25-19(15)23;/h3-11H,2,12H2,1H3;1H/q+1;/p-1
• InChI Key: VUBBNFAPHGOMBR-UHFFFAOYSA-M
• Canonical SMILES: CCOC(=O)C1=C[N+](=CC=C1)CC(=O)C2=CC3=CC=CC=C3OC2=O.[Br-]
• Molecular Formula: C19H16BrNO5
• Molecular Weight: 418.2 g/mol

Description

3-(ethoxycarbonyl)-1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]pyridinium bromide is a chemical compound that has been widely used in scientific research for its unique biochemical and physiological effects. This compound is commonly referred to as ECP and is synthesized using a specific method that involves several steps.

Scientific Research Applications

Synthesis of Indolizines

Research demonstrates that pyridinium ethoxycarbonyl-(3-oxocyclohexen-1-yl)methylides, prepared by reacting 1-ethoxycarbonylmethylpyridinium bromides with 3-chlorocyclohex-2-enones, can yield ethyl 10-oxo-7,8,9,10-tetrahydropyrido[2,1-a]isoindole-6-carboxylates upon refluxing in xylene. This process highlights the utility of pyridinium bromides in the synthesis of indolizine derivatives, a significant area in heterocyclic chemistry (Tamura et al., 1975).

Dye Synthesis and Spectral Analysis

Another study focuses on the preparation of a new biscyanine dye via condensation of 4-dimethylaminobenzaldehyde with 4-methyl-1-{2-oxo-2-[4-(2-oxo-2H-chromen-3-yl)phenyl]ethyl}pyridinium bromide. This work includes an analysis of the electronic spectra of the dye, emphasizing the potential of pyridinium bromides in the field of dye chemistry and spectral analysis (Yelenich et al., 2014).

Reaction with S-methylisothiosemicarbazide Hydroiodide

Ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates, reacting with S-methylisothiosemicarbazide hydroiodide, form various derivatives upon refluxing in pyridine or ethanol. This study illustrates the reactivity of pyridinium bromide derivatives with isothiosemicarbazides, contributing to the knowledge of their chemical behavior (Vetyugova et al., 2018).

Mitochondria Imaging and Sulfite/Bisulfite Detection

A significant application in biomedical research involves the use of two-photon fluorescence probes based on pyridinium derivatives for mitochondria imaging and detection of sulfite/bisulfite in living cells. This research highlights the potential of these compounds in physiological and pathological studies (Wang et al., 2019).

Antioxidant Properties Investigation

In the realm of pharmacology, the antioxidant properties of various 4-hydroxycoumarin derivatives, including those related to pyridinium bromides, have been investigated, showing their potential in developing antioxidant agents (Stanchev et al., 2009).

Synthesis of Novel N-(4-(8-Methoxy-2-Oxo-2H-Chromen-3-Yl) Thiazol-2-Yl) Amide Derivatives

A study focused on synthesizing novel derivatives with antimicrobial, antifungal, and antimalarial activities, highlighting the diverse biological applications of compounds related to pyridinium bromides (Shah et al., 2016).